N-[1-(2-methoxyethyl)piperidin-4-yl]pyridine-2-carboxamide

• IUPAC Name: N-[1-(2-methoxyethyl)piperidin-4-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C14H21N3O2/c1-19-11-10-17-8-5-12(6-9-17)16-14(18)13-4-2-3-7-15-13/h2-4,7,12H,5-6,8-11H2,1H3,(H,16,18)
• InChI Key: WOWCBHCHGGJPOK-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)NC(=O)C2=CC=CC=N2
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

“N-[1-(2-methoxyethyl)piperidin-4-yl]pyridine-2-carboxamide” is a chemical compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Mechanism of Action

Target of Action

It is known that piperidine derivatives have been used in the design of drugs targeting more than twenty classes of pharmaceuticals . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives have been designed as inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Piperidine derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .

Result of Action

The effects would likely depend on the specific targets and pathways influenced by the compound .

Biochemical Analysis

Biochemical Properties

N-[1-(2-methoxyethyl)piperidin-4-yl]pyridine-2-carboxamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to bind with cyclooxygenases (COX-1 and COX-2), inhibiting their activity . This interaction is crucial as it can modulate inflammatory responses and pain perception. Additionally, the compound may interact with other proteins involved in signal transduction pathways, influencing cellular responses.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their activity. For instance, its binding to cyclooxygenases results in the inhibition of their enzymatic activity, reducing the production of prostaglandins and other inflammatory mediators . Additionally, the compound may influence gene expression by interacting with transcription factors or other regulatory proteins.